Methyl 2-(dibromomethyl)-5-fluorobenzoate
Overview
Description
Methyl 2-(dibromomethyl)-5-fluorobenzoate (MDBF) is a chemical compound that is used for a variety of purposes, including as a flame retardant, a plasticizer, and a dye. It is a highly water-soluble compound and has been found to be an effective flame retardant when applied to polymers. MDBF has also been used in the synthesis of various organic compounds, such as dyes, drugs, and polymers.
Scientific Research Applications
Material Science Applications
The evaluation of metal(II) 2-fluorobenzoate complexes reveals insights into the structural influences of various metals and ligands on the target molecules, contributing to material science and coordination chemistry (F. E. Öztürkkan & H. Necefoğlu, 2022). Such research aids in understanding the potential of fluorobenzoates in developing new materials with specific properties.
Environmental Impact and Remediation
Research on parabens, which are esters of para-hydroxybenzoic acid and structurally related to fluorobenzoates, has increased understanding of their environmental impact. Studies show that despite wastewater treatments, parabens persist in the environment, necessitating further investigation into their behavior and fate in aquatic environments (Camille Haman et al., 2015). This research is crucial for developing effective strategies for the remediation and management of these compounds in the environment.
Pharmaceutical and Medicinal Chemistry
The synthesis and modification of related compounds, such as 2-Fluoro-4-bromobiphenyl, have been explored for their applications in pharmaceuticals, demonstrating the importance of fluorinated compounds in drug development (Yanan Qiu et al., 2009). Such studies contribute to the ongoing search for new therapeutic agents and highlight the versatility of fluorinated compounds in medicinal chemistry.
properties
IUPAC Name |
methyl 2-(dibromomethyl)-5-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Br2FO2/c1-14-9(13)7-4-5(12)2-3-6(7)8(10)11/h2-4,8H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBSWHAFPOGGXEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)F)C(Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br2FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(dibromomethyl)-5-fluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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